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molecular formula C10H9IS B8687699 3-(2-Iodoethyl)-1-benzothiophene CAS No. 821787-20-6

3-(2-Iodoethyl)-1-benzothiophene

Cat. No. B8687699
CAS RN: 821787-20-6
M. Wt: 288.15 g/mol
InChI Key: BSJACZAGTCMUOE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07235569B2

Procedure details

To a stirred solution of 2-(1-benzothiophene-3-yl)ethanol (890 mg, 5 mmol) in anhydrous THF (50 ml), triphenylphosphine (1.572 g, 6 mmol), iodine (1.518 g, 6 mmol) and imidazole (408 mg, 6 mmol) were added at room temperature. The reaction mixture was stirred at room temperature for 4 hrs and quenched with water. It was extracted with chloroform, washed well with 5% Na2S2O3 solution and the organic layer was dried over anhydrous MgSO4. It was filtered and concentrated. The residue was purified by silica-gel column chromatography by eluting it with 30% ethyl acetate:hexane. The product, namely 2-(1-benzothiophene-3-yl)ethyl iodide, was obtained as brown liquid. Yield: 1.2 g (85%); 285 (M+H).
Name
2-(1-benzothiophene-3-yl)ethanol
Quantity
890 mg
Type
reactant
Reaction Step One
Name
triphenylphosphine
Quantity
1.572 g
Type
reactant
Reaction Step One
Name
iodine
Quantity
1.518 g
Type
reactant
Reaction Step One
Name
imidazole
Quantity
408 mg
Type
reactant
Reaction Step One
Name
THF
Quantity
50 mL
Type
solvent
Reaction Step One
Name
2-(1-benzothiophene-3-yl)ethyl iodide

Identifiers

REACTION_CXSMILES
[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[C:3]([CH2:10][CH2:11]O)=[CH:2]1.C1(P(C2C=CC=CC=2)C2C=CC=CC=2)C=CC=CC=1.[I:32]I.N1C=CN=C1>C1COCC1>[S:1]1[C:5]2[CH:6]=[CH:7][CH:8]=[CH:9][C:4]=2[C:3]([CH2:10][CH2:11][I:32])=[CH:2]1

Inputs

Step One
Name
2-(1-benzothiophene-3-yl)ethanol
Quantity
890 mg
Type
reactant
Smiles
S1C=C(C2=C1C=CC=C2)CCO
Name
triphenylphosphine
Quantity
1.572 g
Type
reactant
Smiles
C1(=CC=CC=C1)P(C1=CC=CC=C1)C1=CC=CC=C1
Name
iodine
Quantity
1.518 g
Type
reactant
Smiles
II
Name
imidazole
Quantity
408 mg
Type
reactant
Smiles
N1C=NC=C1
Name
THF
Quantity
50 mL
Type
solvent
Smiles
C1CCOC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was stirred at room temperature for 4 hrs
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
quenched with water
EXTRACTION
Type
EXTRACTION
Details
It was extracted with chloroform
WASH
Type
WASH
Details
washed well with 5% Na2S2O3 solution
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
the organic layer was dried over anhydrous MgSO4
FILTRATION
Type
FILTRATION
Details
It was filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
The residue was purified by silica-gel column chromatography
WASH
Type
WASH
Details
by eluting it with 30% ethyl acetate

Outcomes

Product
Details
Reaction Time
 4 h
Name
2-(1-benzothiophene-3-yl)ethyl iodide
Type
product
Smiles
S1C=C(C2=C1C=CC=C2)CCI

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.